molecular formula C15H19F2NO4S B2613659 1-((2,5-Difluorobenzyl)sulfonyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine CAS No. 2310103-93-4

1-((2,5-Difluorobenzyl)sulfonyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine

Cat. No. B2613659
CAS RN: 2310103-93-4
M. Wt: 347.38
InChI Key: BVCHPYBLPFXZGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-((2,5-Difluorobenzyl)sulfonyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine, also known as DTMA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in drug discovery and development. DTMA is a heterocyclic compound that belongs to the azetidine family and has a unique chemical structure that makes it an attractive target for drug synthesis.

Scientific Research Applications

Gold(I)-Catalyzed Cascade Synthesis

A study by Pertschi et al. (2017) explored the gold-catalyzed rearrangement of N-sulfonyl-2-(1-ethoxypropargyl)azetidine derivatives to synthesize 2,5-disubstituted pyrroles, demonstrating the utility of related azetidine compounds in complex organic synthesis processes. This research highlights the synthetic versatility of azetidine derivatives in accessing valuable pyrrole scaffolds through cascade reactions (Pertschi et al., 2017).

Synthesis and Biological Activity

Another area of application involves the synthesis of [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, as reported by Woulfe and Miller (1985). These compounds, derived from azetidine and possessing sulfonamide functionalities, were evaluated for their antimicrobial activities, specifically against Gram-negative bacteria, indicating their potential in antibiotic development (Woulfe & Miller, 1985).

Chiral Tetrasubstituted Azetidines

Marichev et al. (2019) focused on the synthesis of chiral tetrasubstituted azetidines from donor-acceptor azetines via asymmetric copper(I)-catalyzed [3+1]-cycloaddition, revealing the potential of azetidine derivatives in enantioselective synthesis and their application in producing compounds with multiple chiral centers (Marichev et al., 2019).

Electroluminescent Device Hosts

Diphenylsulfone derivatives, including those with azetidine-based substituents, have been studied by Bezvikonnyi et al. (2020) for their application in electroluminescent devices. These compounds demonstrate promising properties as hosts for light-emitting materials, indicating the relevance of sulfone and azetidine derivatives in advanced material science (Bezvikonnyi et al., 2020).

Antiviral and Anticancer Activity

Kornii et al. (2021) synthesized 4-iminohydantoin sulfamide derivatives, showcasing their antiviral and anticancer activities. This study signifies the potential therapeutic applications of sulfamide derivatives, highlighting the broader pharmacological relevance of azetidine-based compounds in developing new treatments (Kornii et al., 2021).

properties

IUPAC Name

1-[(2,5-difluorophenyl)methylsulfonyl]-3-(oxolan-3-ylmethoxy)azetidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19F2NO4S/c16-13-1-2-15(17)12(5-13)10-23(19,20)18-6-14(7-18)22-9-11-3-4-21-8-11/h1-2,5,11,14H,3-4,6-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BVCHPYBLPFXZGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC1COC2CN(C2)S(=O)(=O)CC3=C(C=CC(=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19F2NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(2,5-Difluorophenyl)methanesulfonyl]-3-[(oxolan-3-yl)methoxy]azetidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.